Cas no 865174-36-3 (N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide)

• Product Name: N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
• CAS No: 865174-36-3
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.433183193207
• CID: 6259979
• PubChem ID: 3561211
• Update Time: 2025-05-19

N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
• AKOS024606192
• N-(6-Ethoxy-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
• N-[6-ethoxy-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide
• (Z)-N-(6-ethoxy-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
• 865174-36-3
• F1359-3386
• N-[(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide
• SR-01000011929-1
• SR-01000011929

• Inchi： 1S/C17H22N2O3S/c1-3-21-10-9-19-14-8-7-13(22-4-2)11-15(14)23-17(19)18-16(20)12-5-6-12/h7-8,11-12H,3-6,9-10H2,1-2H3/b18-17-
• InChI Key： CUUYTMGEUISURU-ZCXUNETKSA-N
• SMILES： S1C2C=C(C=CC=2N(CCOCC)/C/1=N/C(C1CC1)=O)OCC

Computed Properties

• Exact Mass: 334.13511374g/mol
• Monoisotopic Mass: 334.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.4Ų

Additional information on N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide

N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (CAS No. 865174-36-3): A Comprehensive Overview

N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (CAS No. 865174-36-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

The chemical structure of N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide features a benzothiazole core linked to a cyclopropane ring through an imine bond. The presence of ethoxy and ethoxyethyl substituents on the benzothiazole ring adds to its structural complexity and influences its pharmacological profile. Recent studies have highlighted the importance of these substituents in modulating the compound's biological activity and improving its pharmacokinetic properties.

In terms of synthesis, N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide can be prepared through a multi-step process involving the condensation of 6-ethoxy-3-(2-ethoxyethyl)-1,3-benzothiazol-2(3H)-one with cyclopropanecarboxaldehyde. The reaction conditions and purification methods are crucial for obtaining high yields and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly employed to characterize the compound and ensure its structural integrity.

The biological activity of N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). Additionally, it has demonstrated significant antitumor activity against several cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action is believed to involve the modulation of signaling pathways such as NF-kappaB and MAPK.

Furthermore, studies have explored the potential of N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide as an antimicrobial agent. It has been found to be effective against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of novel antibiotics. The compound's ability to disrupt bacterial cell membranes and inhibit DNA replication contributes to its broad-spectrum antimicrobial activity.

In addition to its therapeutic potential, N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide has also been investigated for its use in diagnostic applications. Its unique optical properties make it suitable for fluorescence imaging and other analytical techniques. Researchers have utilized this compound to develop sensitive assays for detecting biomarkers associated with various diseases.

The safety profile of N-(2Z)-6-ethoxy-3-(2-ehtoxyethyl)-2,3-dihydro-l,-benzothiazol--ylidenecyclopropanecarboxamide is an important consideration for its clinical development. Preclinical studies have shown that it exhibits low toxicity in animal models at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, N-(2Z)-6-ehtoxv--(ehtoxvthl)--dihvdro-l,-benzotlvazol--vlidenvcvclopvopaneccrboxamidc (CAS No. 865174--) is a multifaceted compound with a wide range of biological activities and potential applications in medicine and diagnostics. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential. As advancements in synthetic methods and analytical techniques improve our understanding of this compound, it holds promise for addressing unmet medical needs and contributing to the development of innovative treatments.